![molecular formula C21H20N2O4 B214899 1-(3,4-Dimethoxyphenyl)-3-(2-phenoxyphenyl)urea](/img/structure/B214899.png)
1-(3,4-Dimethoxyphenyl)-3-(2-phenoxyphenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3,4-Dimethoxyphenyl)-3-(2-phenoxyphenyl)urea, also known as DPhPU, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. DPhPU is a urea derivative that has been synthesized and evaluated for its potential applications as a pharmaceutical drug.
Mechanism of Action
The mechanism of action of 1-(3,4-Dimethoxyphenyl)-3-(2-phenoxyphenyl)urea is not fully understood. However, several studies have suggested that this compound may exert its anti-cancer effects by inhibiting the activity of specific proteins involved in cell growth and survival. For example, this compound was found to inhibit the activity of the protein kinase CK2, which is known to play a critical role in cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. For instance, this compound was found to induce cell cycle arrest and apoptosis in cancer cells. Additionally, this compound was found to inhibit the activity of the protein kinase CK2, which is known to play a critical role in cancer cell growth and survival.
Advantages and Limitations for Lab Experiments
1-(3,4-Dimethoxyphenyl)-3-(2-phenoxyphenyl)urea has several advantages and limitations for lab experiments. One advantage is that this compound has been shown to have potent anti-cancer effects in vitro. However, one limitation is that the mechanism of action of this compound is not fully understood, which may limit its potential applications as a pharmaceutical drug.
Future Directions
Several future directions can be explored for 1-(3,4-Dimethoxyphenyl)-3-(2-phenoxyphenyl)urea. For instance, further studies can be conducted to elucidate the mechanism of action of this compound. Additionally, further studies can be conducted to evaluate the efficacy of this compound in vivo and in clinical trials. Furthermore, this compound can be modified to enhance its potency and selectivity towards specific cancer cells. Finally, this compound can be evaluated for its potential applications in other diseases such as Alzheimer's disease and Parkinson's disease.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in the field of medicinal chemistry. This compound has been synthesized and evaluated for its potential applications as a pharmaceutical drug. This compound has been shown to have potent anti-cancer effects in vitro, and its mechanism of action is not fully understood. Several future directions can be explored for this compound, including further studies to elucidate its mechanism of action and evaluate its efficacy in vivo and in clinical trials.
Synthesis Methods
The synthesis of 1-(3,4-Dimethoxyphenyl)-3-(2-phenoxyphenyl)urea involves the reaction of 3,4-dimethoxyaniline with 2-phenoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with urea to obtain the final product, this compound. The synthesis of this compound has been reported in several studies, and the purity of the compound has been confirmed using various analytical techniques such as NMR and mass spectrometry.
Scientific Research Applications
1-(3,4-Dimethoxyphenyl)-3-(2-phenoxyphenyl)urea has been evaluated for its potential applications as a pharmaceutical drug. Several studies have reported the inhibitory effects of this compound on cancer cell growth. For instance, this compound was found to inhibit the growth of human lung cancer cells by inducing cell cycle arrest and apoptosis. Additionally, this compound was found to inhibit the growth of breast cancer cells by inhibiting the activity of the protein kinase CK2.
properties
Molecular Formula |
C21H20N2O4 |
---|---|
Molecular Weight |
364.4 g/mol |
IUPAC Name |
1-(3,4-dimethoxyphenyl)-3-(2-phenoxyphenyl)urea |
InChI |
InChI=1S/C21H20N2O4/c1-25-19-13-12-15(14-20(19)26-2)22-21(24)23-17-10-6-7-11-18(17)27-16-8-4-3-5-9-16/h3-14H,1-2H3,(H2,22,23,24) |
InChI Key |
AUVBARLYQIARRM-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)NC(=O)NC2=CC=CC=C2OC3=CC=CC=C3)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)NC2=CC=CC=C2OC3=CC=CC=C3)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.